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Compound of Interest

Compound Name: TRANS-STILBENE-D10

Cat. No.: B3044118 Get Quote

Technical Support Center: Crystalline TRANS-
STILBENE-D10
This technical support center provides guidance on the safe handling and use of crystalline

trans-stilbene-d10 for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is crystalline trans-stilbene-d10 and what are its primary applications?

A1: Crystalline trans-stilbene-d10 is a deuterated form of trans-stilbene, where the ten

hydrogen atoms on the phenyl rings have been replaced with deuterium. It appears as a white

to light yellow crystalline solid.[1] Its primary application is in scientific research, particularly as

a scintillation detector for fast neutrons due to its excellent pulse shape discrimination (PSD)

properties.[2][3][4][5] The replacement of hydrogen with deuterium alters the scintillator's

response to fast neutrons, allowing for the determination of neutron energies without the need

for time-of-flight measurements.[2][5]

Q2: What are the main hazards associated with crystalline trans-stilbene-d10?

A2: Based on data for trans-stilbene, the primary hazards include:

Harmful if swallowed.[6][7]
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Causes serious eye irritation.[6][7][8]

May cause skin and respiratory tract irritation.[6][8]

It is toxic to aquatic life with long-lasting effects.[6][7][8]

Q3: What are the recommended storage conditions for crystalline trans-stilbene-d10?

A3: Crystalline trans-stilbene-d10 should be stored in a tightly closed container in a dry, cool,

and well-ventilated place.[6][7][9] It is sensitive to light and air, undergoing photochemical

reactions, so it should be protected from light.[8]

Q4: How should I dispose of crystalline trans-stilbene-d10 waste?

A4: Waste material must be disposed of in accordance with national and local regulations.[10]

It is recommended to contact a licensed professional waste disposal service. Do not allow the

chemical to enter drains as it is toxic to aquatic organisms.[6][10]

Troubleshooting Guide
Problem 1: Inconsistent or unexpected experimental results.

Possible Cause: Photochemical instability. Trans-stilbene is known to undergo trans-to-cis

isomerization when exposed to UV or fluorescent light.[6][8] This isomerization can lead to

the formation of other compounds, such as phenanthrene, affecting your results.[8]

Solution: Protect your experiment from light. Use amber-colored glassware or cover your

experimental setup with aluminum foil. Work in a dimly lit room or under red light conditions if

possible. Store the crystalline solid and any solutions in the dark and at a low temperature

(-20°C is recommended for stability).[6]

Problem 2: The crystalline powder is discolored or appears impure.

Possible Cause: Impurities or degradation. Commercially available trans-stilbene may

contain impurities that can affect its properties, such as scintillation light yield.[3] The cis-

stilbene isomer is a liquid at room temperature and has a distinct odor, so its presence could

lead to softer, odorous crystals.[7]
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Solution: Purification may be necessary for sensitive applications. Recrystallization from

solvents like toluene or methanol is a common purification method.[2][7][11] For very high

purity, a combination of recrystallization and zone melting can be employed.[10]

Problem 3: Difficulty dissolving the crystalline solid.

Possible Cause: Inappropriate solvent choice. Trans-stilbene has varying solubility in

different organic solvents.

Solution: Refer to the solubility data to select an appropriate solvent. It is highly soluble in

many organic solvents but practically insoluble in water.[8] For example, it is soluble in

methanol and ethanol.

Data Presentation
Physical and Chemical Properties of trans-Stilbene

Property Value

Appearance White crystalline powder[6][8]

Odor Odorless[8]

Melting Point 122-125 °C[6][8]

Boiling Point 305-307 °C[6][8]

Solubility
Soluble in alcohol and ether; Insoluble in

water[8]

Specific Gravity 0.97[8]
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Hazard GHS Classification Precautionary Statements

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)[6][7]

P270: Do not eat, drink or

smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Eye Irritation
Category 2A (Causes serious

eye irritation)[6][7][8]

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[10]

Aquatic Hazard (Chronic)

Category 2 (Toxic to aquatic

life with long lasting effects)

[10]

P273: Avoid release to the

environment.[10]

Experimental Protocols
Protocol 1: General Handling and Weighing of Crystalline trans-stilbene-d10

Preparation: Work in a well-ventilated area, preferably in a chemical fume hood.[6] Ensure

that an eyewash station and safety shower are readily accessible.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side-shields, chemical-resistant gloves, and a lab coat.[2][7]

Handling: Avoid creating dust when handling the crystalline solid.[2][6] Use a spatula to

transfer the solid.

Weighing: Weigh the desired amount of the solid in a tared, sealed container to prevent

contamination and exposure.
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Cleaning: After handling, wash hands and any exposed skin thoroughly.[6][7] Clean the work

area to remove any residual dust.

Protocol 2: Preparation of a Standard Solution

Solvent Selection: Choose a suitable solvent based on experimental requirements and

solubility data.

Dissolution: In a fume hood, add the weighed crystalline trans-stilbene-d10 to a volumetric

flask.

Sonication (if necessary): If the solid does not dissolve readily, the flask can be placed in a

sonicator bath to aid dissolution.

Volume Adjustment: Once the solid is completely dissolved, add the solvent to the calibration

mark of the volumetric flask.

Storage: Store the solution in a tightly sealed, light-protected container (e.g., an amber

bottle) at a cool temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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